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Compound of Interest

Compound Name: Paricalcitol-D6

Cat. No.: B1574303

Get Quote

Paricalcitol-D6 (19-nor-1,25-dihydroxyvitamin D2-d6) is a deuterated analog of a potent

Vitamin D receptor activator. While used primarily as an internal standard in LC-MS/MS

quantification, it retains the biological potency of its non-labeled parent.

Core Directive: Treat Paricalcitol-D6 as a High-Potency Active Pharmaceutical Ingredient

(HPAPI).

Parameter Critical Action

Primary Hazard
Fatal if swallowed (H300); Toxic in contact with

skin (H311).[1]

Disposal Method
High-Temperature Incineration (Regulated

Medical/Chemical Waste).[2]

Prohibited
NEVER pour down the drain.[3][4] NEVER treat

with bleach (ineffective).

Waste Code (US)

D001 (if in flammable solvent); Manage as P-

List equivalent (Acute Hazardous) due to

potency.
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Scientific Rationale & Hazard Characterization
To ensure safety compliance, one must understand the causality of the hazard. Paricalcitol is a

selective Vitamin D Receptor Activator (VDRA).[5][6][7]

Mechanism: It binds to the Vitamin D receptor (VDR) to suppress parathyroid hormone

(PTH).[5][6][7]

The Isotope Fallacy: Researchers often assume deuterated standards (

) are metabolically inert. This is false. The Kinetic Isotope Effect (KIE) may actually increase
the biological half-life of the compound by slowing metabolic breakdown (CYP450 oxidation),
potentially making the

analog more persistent than the parent drug.

Toxicity Profile: Overexposure leads to hypercalcemia, hypercalciuria, and vascular

calcification.
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Figure 1: The physiological cascade of Paricalcitol-D6 toxicity. Note that deuteration does not

mitigate receptor binding affinity.

Waste Stream Segregation & Compatibility
Effective disposal begins at the bench. You must segregate waste based on the matrix (Solid

vs. Liquid) to prevent incompatible chemical reactions and ensure regulatory compliance.
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Waste Compatibility Matrix
Waste Type Composition

RCRA
Classification

Disposal Container

Pure Substance
Neat Paricalcitol-D6

powder

Acute Toxic (Manage

as P-Listed)

Sealed Amber Vial

Biohazard/Chemo Bin

Stock Solution
D6 dissolved in

Ethanol/MeOH

D001 (Ignitable) +

Toxic

Flammable Solvents

(Segregated)

HPLC Effluent
Dilute D6 in Mobile

Phase (AcN/Water)
Mixed Solvent Waste

Carboy (Label:

"Contains Trace

Vitamin D Analogs")

Consumables
Contaminated tips,

gloves, weigh boats

Solid Hazardous

Waste

Double-bagged

Hazardous Waste Box

Step-by-Step Disposal Protocols
Scenario A: Disposal of Expired/Residual Stock
Solutions
Context: You have a vial of 100 µg/mL Paricalcitol-D6 in Ethanol.

PPE Verification: Wear double nitrile gloves, safety goggles, and a lab coat. Handle inside a

fume hood.

No Dilution: Do not dilute the standard down the sink.

Transfer: Pour the liquid into the Flammable/Toxic Solvent Waste carboy.

Rinse: Rinse the original vial once with methanol and add the rinsate to the same waste

carboy.

Vial Disposal: Cap the empty vial. Place it in the Solid Hazardous Waste container (often the

yellow "Chemo" bin in clinical labs).

Labeling: Update the waste carboy tag immediately:
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Constituents: Ethanol (99%), Paricalcitol-D6 (<0.01%).

Hazard Checkbox: Flammable, Toxic.

Scenario B: Disposal of Neat Powder (Spill or Expired)
Context: A glass vial of 1 mg neat powder is dropped and broken.

Isolate: Evacuate the immediate area. Post a "Do Not Enter" sign.

PPE Upgrade: Wear an N95 or P100 respirator if dust formation is possible.

Containment: Cover the spill with a damp paper towel (soaked in water or ethanol) to prevent

dust aerosolization.

Cleanup:

Using forceps, pick up glass shards and place them in a Sharps Container tagged for

incineration.

Wipe the area 3 times with ethanol-soaked wipes.

Final Disposal: Place all wipes, gloves, and debris into a sealed hazardous waste bag.

Verification: Surface wipe testing (swab) is recommended for HPAPIs to ensure no residue

remains.

Disposal Decision Tree
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Waste Generation
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Figure 2: Operational workflow for categorizing Paricalcitol-D6 waste streams.

Regulatory Framework & Compliance
United States (RCRA)
Paricalcitol is not explicitly listed on the EPA "P-List" (Acute Hazardous Waste) by name.

However, under 40 CFR § 261.3, waste must be characterized by its properties.

Characteristic of Lethality: Due to the low LD50 (oral, rat), it meets the criteria for acute

toxicity.

Generator Status: Labs are advised to manage it as "Non-Specific Source Hazardous

Waste" destined for incineration.
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Global Harmonized System (GHS)
Ensure your waste labels carry the following pictograms:

Skull and Crossbones (Acute Toxicity).[8]

Health Hazard (Reproductive/Organ Toxicity).[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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